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Compound of Interest

Compound Name: Lead-207

Cat. No.: B076081 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of Lead-207 is a critical component of maintaining a safe and

compliant working environment. Although Lead-207 is a stable isotope and not radioactive, it is

still a form of lead and must be treated as a hazardous waste due to its toxicity.[1][2][3]

Adherence to strict disposal protocols is essential to prevent environmental contamination and

ensure personnel safety.

Immediate Safety and Handling Protocols
Before beginning any procedure involving Lead-207, it is imperative to establish a designated

work area.[4] This area should be clearly labeled with hazard communication signs.[4] Always

wear appropriate personal protective equipment (PPE), including safety glasses or goggles,

disposable gloves, and a lab coat that covers the arms and legs.[1] To minimize the risk of

inhalation, all work with lead compounds that could generate dust, fumes, or aerosols should

be conducted within a certified chemical fume hood or another suitable containment device.[4]

Key Safety Measures:

Ventilation: Ensure adequate ventilation, utilizing local exhaust systems when necessary.[1]

Hygiene: Wash hands thoroughly with soap designed to remove lead after handling

materials, before leaving the work area, and prior to eating or drinking.[1][5]
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Housekeeping: Maintain a clean work area by using wet cleaning methods or a HEPA-filtered

vacuum to manage lead dust.[5] Never use compressed air or dry sweeping for cleanup.[5]

Inventory Management: Register all lead materials in your institution's chemical inventory

system and have the Safety Data Sheet (SDS) readily accessible.[1]

Step-by-Step Disposal Procedure
The disposal of Lead-207 waste must comply with local, state, and federal regulations for

hazardous waste.[2][6] The following steps provide a general guideline for proper disposal in a

laboratory setting.

Waste Identification and Segregation:

Identify all waste streams containing Lead-207. This includes contaminated PPE, cleaning

materials (rags, paper towels), and any disposable equipment.[2]

Do not mix hazardous lead waste with non-hazardous waste, as this will increase the

volume of hazardous material requiring special disposal.[7]

Waste Collection and Storage:

Collect all Lead-207 waste in a designated, compatible, and sealable container.[4] The

container must be clearly labeled as "Lead Waste" or with other appropriate hazard

warnings.[8][9]

Ensure the exterior of the waste container remains free of contamination.[7]

Store the sealed container in a designated hazardous waste accumulation area until it is

ready for pickup.

Decontamination:

Rinse water from the decontamination of any non-disposable equipment must be collected

and disposed of as hazardous waste.[4]

For lead shielding or containers being repurposed, a wipe test should be performed to

ensure they are free of contamination. If wipe tests are below 100 disintegrations per
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minute (dpm), the item can be cleared for non-radioactive recycling after defacing any

radiation symbols.[10]

Waste Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department or a

licensed hazardous waste disposal company to arrange for pickup.[1][11]

Complete a chemical waste pickup request form as required by your institution.[4]

Retain a copy of the waste manifest for your records.[11]

Quantitative Data for Lead Handling
For easy reference, the following table summarizes key quantitative data related to lead waste

and exposure.

Parameter Value
Regulation/Guideline
Reference

Toxicity Characteristic

Leaching Procedure (TCLP)

Limit

5.0 mg/L EPA (40 CFR § 261.24)[12]

Wipe Test Limit for

Decontamination
< 100 dpm

Institutional Radiation Safety

Programs (for formerly

radioactive lead)[10]

OSHA Action Level for Blood

Lead
30 µg/dL

Occupational Safety and

Health Administration (OSHA)

OSHA Permissible Exposure

Limit (PEL) for Airborne Lead

50 µg/m³ (8-hour time-

weighted average)

Occupational Safety and

Health Administration (OSHA)

Logical Workflow for Lead-207 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Lead-207 waste in a laboratory setting.
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Caption: A flowchart outlining the procedural steps for the safe disposal of Lead-207 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.ehs.washington.edu/system/files/resources/metallic-lead-safety.pdf
https://www.nssf.org/articles/managing-your-lead-reclamation-part-i/
https://ecology.wa.gov/regulations-permits/guidance-technical-assistance/dangerous-waste-guidance/common-dangerous-waste/lead-waste
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0094_-_lead_compounds.ashx?la=en
https://www.cdc.gov/niosh/lead/prevention/information-for-workers.html
https://www.law.cornell.edu/regulations/maryland/COMAR-26-02-07-09
https://www.law.cornell.edu/regulations/maryland/COMAR-26-02-07-09
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.nwmissouri.edu/services/facility/pdf/ehs/7-minute-safety-awareness/7-Minute-Safety-Lead-awareness.pdf
https://www.ehs.washington.edu/system/files/resources/lead-safety-shops-labs.pdf
https://ipo.rutgers.edu/rehs/lead-disposal
https://medsafe.com/compliance-topics/disposal-methods-for-x-ray-lead-aprons-and-dental-lead-foils/
https://intercom.help/pureway-compliance/en/articles/12146755-lead-waste-classification
https://www.benchchem.com/product/b076081#lead-207-proper-disposal-procedures
https://www.benchchem.com/product/b076081#lead-207-proper-disposal-procedures
https://www.benchchem.com/product/b076081#lead-207-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076081?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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